Cas no 87231-07-0 (Benzene, [3-(methylthio)propyl]-)

• Product Name: Benzene, [3-(methylthio)propyl]-
• CAS No: 87231-07-0
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• MDL: MFCD23143136
• CID: 658837
• PubChem ID: 22084628
• Update Time: 2025-09-28

Benzene, [3-(methylthio)propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [3-(methylthio)propyl]-
• 3-methylsulfanylpropylbenzene
• Methyl 3-phenylpropyl sulfide

• MDL： MFCD23143136
• Inchi： 1S/C10H14S/c1-11-9-5-8-10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3
• InChI Key： OUDRWNCUQNVVQR-UHFFFAOYSA-N
• SMILES： C1(CCCSC)=CC=CC=C1

Computed Properties

• Exact Mass: 166.08162162g/mol
• Monoisotopic Mass: 166.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives